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Introduction

Yellow 2G, also known by its Colour Index name Acid Yellow 17 (C.I. 18965), is a synthetic
monoazo dye.[1] As an acid dye, it is primarily utilized for dyeing protein fibers such as wool
and silk, as well as synthetic polyamides like nylon.[2][3] Its popularity in the textile industry
stems from its vibrant color, good leveling properties, and satisfactory fastness.[1][4] This
document provides detailed application notes and experimental protocols for researchers and
scientists working with Yellow 2G in textile dyeing studies.

Acid dyes are so named because they are applied in an acidic dye bath.[2][5] The acidic
conditions protonate the amino groups in protein and polyamide fibers, creating cationic sites (-
NH3+).[3][6] The anionic dye molecules then form strong ionic bonds with these sites, resulting
in effective dyeing.[3][6]

Data Presentation
Table 1: General Dyeing Parameters for Yellow 2G (Acid
Yellow 17) on Various Textiles
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Parameter Wool Silk Nylon
Dye Concentration (%
1.0-4.0 05-3.0 1.0-3.0
owf)
Liquor Ratio (M:L) 1:20 - 1:40 1:30 - 1:50 1:20 - 1:40
Dyeing Temperature 90 - 100°C (Boil) 85 - 95°C 90 - 100°C (Boil)
Dyeing Time 45 - 60 minutes 45 - 60 minutes 30 - 60 minutes
pH of Dye Bath 45-55 45-55 45-55
) Acetic Acid or Formic ) ) Acetic Acid or Formic
Acid Source ) Acetic Acid )
Acid Acid
Glauber's Salt (5-10 Glauber's Salt (5-10
Auxiliaries g/L), Leveling Agent g/L), Leveling Agent Leveling Agent (1 g/L)

(0.5-1 g/L) (0.5-1 g/L)

Note: % owf stands for "on the weight of fabric.” These are general parameters and may
require optimization based on the specific material, desired shade, and equipment.

Table 2: Typical Color Fastnhess Properties of Textiles
Dyed with Acid Dyes
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Fastness Property Wool Silk Nylon
Light Fastness (ISO )
4-5 (Good) 4 (Fair to Good) 4-5 (Good)
105-B02)
Wash Fastness (ISO 3-4 (Moderate to 3-4 (Moderate to
3 (Moderate)
105-C06) Good) Good)
Rubbing Fastness 4-5 (Good to 4-5 (Good to
4 (Good)
(Dry) (ISO 105-X12) Excellent) Excellent)
Rubbing Fastness )
3 (Moderate) 2-3 (Fair to Moderate) 3 (Moderate)

(Wet) (ISO 105-X12)

Perspiration Fastness
o ) 3-4 (Moderate to
(Acidic & Alkaline) 4 (Good) 4 (Good)

Good)
(ISO 105-E04)

Note: The fastness grades are on a scale of 1 to 5, where 5 represents the best fastness.
These are typical values for acid dyes and may vary for Yellow 2G depending on the dyeing
process and substrate.[7][8][9][10]

Experimental Protocols
Protocol 1: Dyeing of Wool with Yellow 2G

1. Pre-treatment (Scouring):

e Wash the wool fabric with a solution of 0.5 g/L non-ionic detergent at 40-50°C for 20-30
minutes to remove any impurities.

» Rinse thoroughly with warm water and then cold water.
2. Dye Bath Preparation:

o Calculate the required amount of Yellow 2G dye powder based on the desired shade (e.g.,
2% on the weight of fabric).

o Make a paste of the dye powder with a small amount of cold water.
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e Add boiling water to the paste to dissolve the dye completely.

 Fill the dyeing vessel with water according to the desired liquor ratio (e.g., 1:30).
e Add the dissolved dye solution to the dye bath.

e Add Glauber's salt (e.g., 10 g/L) to aid in dye exhaustion.

e Add a leveling agent (e.g., 1 g/L) to ensure even dyeing.[11][12][13]

¢ Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[2]

3. Dyeing Process:

« Introduce the wet, scoured wool fabric into the dye bath at 40°C.

o Gradually raise the temperature to boiling (98-100°C) over 30-45 minutes.[14]

o Continue dyeing at the boil for 45-60 minutes, with occasional stirring to ensure levelness.
[14]

» After dyeing, allow the dye bath to cool down slowly to about 70°C.
4. Post-treatment:

» Remove the dyed fabric from the dye bath and rinse with warm water, followed by a cold
water rinse until the water runs clear.

e Squeeze out the excess water and dry the fabric in the air, away from direct sunlight.

Protocol 2: Dyeing of Silk with Yellow 2G

1. Pre-treatment (Degumming):

o Treat the raw silk fabric in a solution containing 2 g/L of non-ionic soap at 90-95°C for 1-2
hours to remove the sericin gum.

» Rinse the fabric thoroughly with hot water, followed by cold water.
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. Dye Bath Preparation:

Prepare the dye solution as described in Protocol 1, Step 2.
Adjust the liquor ratio to 1:40.
Add Glauber's salt (5 g/L) and a leveling agent (0.5 g/L).

Adjust the pH to 5.0 with acetic acid.[5]

. Dyeing Process:

Immerse the wet, degummed silk fabric into the dye bath at room temperature.
Gradually increase the temperature to 85-90°C over 30 minutes.
Maintain this temperature for 45-60 minutes, stirring gently and periodically.[15]

Allow the dye bath to cool gradually.

. Post-treatment:

Rinse the dyed silk with warm and then cold water until the rinse water is clear.

Gently squeeze out the excess water and air-dry.

Protocol 3: Dyeing of Nylon with Yellow 2G

1

2

. Pre-treatment (Scouring):

Scour the nylon fabric with a solution of 1 g/L non-ionic detergent and 1 g/L soda ash at 60-
70°C for 30 minutes.

Rinse thoroughly with warm and cold water.

. Dye Bath Preparation:

Prepare the dye solution as described in Protocol 1, Step 2.
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o Set the liquor ratio to 1:30.

e Add a suitable leveling agent (1 g/L).[11][13]

o Adjust the pH to 4.5-5.5 with acetic acid.[2]

3. Dyeing Process:

e Enter the wet, scoured nylon fabric into the dye bath at 40°C.
» Raise the temperature to the boil (100°C) over 30-45 minutes.
o Continue dyeing at this temperature for 30-60 minutes.[2]

e Cool the dye bath to 70°C before removing the fabric.

4. Post-treatment:

» Rinse the dyed nylon fabric with warm and cold water.

e Dry the fabric at a moderate temperature.

Visualizations
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Fig. 1: General workflow for textile dyeing with acid dyes.
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Key Dyeing Parameters
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Fig. 2: Relationship of key parameters influencing dye uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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